2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide

• CAS: 257869-89-9
• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol
• SMILES: CC(C)(C#N)N(C=C[N+](=O)C(C)(C)C#N)[O-]
• InChI: InChI=1S/C10H14N4O2/c1-9(2,7-11)13(15)5-6-14(16)10(3,4)8-12/h5-6H,1-4H3
• InChIKey: NHBJWTRJPFBPNA-UHFFFAOYSA-N

Standard mono-nitrones (PBN, DMPO) generate complex EPR spectra and offer single trapping sites per molecule, limiting sensitivity in kinetic competition studies. This acyclic bis-nitrone (C₁₀H₁₄N₄O₂, MW 222.24) provides two conjugated trapping sites with electron-withdrawing cyano substituents to accelerate nucleophilic radical addition. • Dual radical trapping per molecule - enables lower nominal trap concentrations • C₂ symmetrical architecture - no diastereomeric spin-adduct mixtures • Cyano-substituted for enhanced detection of hydrated electrons & α-hydroxyalkyl radicals • Published one-step synthesis - ensures high batch-to-batch consistency

Core Identity and Procurement Classification

2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide (CAS 257869-89-9) is a symmetrical, acyclic bis-nitrone bearing two electron-withdrawing cyano substituents at the α-carbon positions [1]. It belongs to the broader nitrone class of diamagnetic spin-trapping agents utilized in electron paramagnetic resonance (EPR) spectroscopy to detect and identify transient free radicals [2]. Its molecular formula is C₁₀H₁₄N₄O₂ (MW 222.24 g/mol), and it is commercially supplied as a research chemical with a typical purity of 95% (HPLC) . The compound is structurally distinguished from commonly employed mono-nitrones (e.g., PBN, DMPO, 4-POBN) by the presence of two nitrone functional groups linked through a conjugated ethylene bridge, a feature that in principle enables dual radical trapping events per molecule.

1 Bis-nitrone EPR spin trap with conjugated ethylene bridge enabling dual-radical trapping per molecule.

2 Cyano-substituted architecture supports nucleophilic radical detection workflows. Class-level SAR inference; direct rate constants not reported.

3 Symmetrical C₂ geometry reported to simplify spin-adduct assignment in multi-radical EPR analysis.

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G.A. Synthesis and Spectroscopic Characterization of 2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide. Molbank 2023, 2023(2), M1654. View Source
• [2] IUPAC. Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Compiled by A. D. McNaught and A. Wilkinson. Blackwell Scientific Publications, Oxford (1997). Online version (2019-) created by S. J. Chalk. ISBN 0-9678550-9-8. https://doi.org/10.1351/goldbook.S05878. View Source

Why Generic Substitution with PBN, DMPO, or DEPMPO Fails

Generic substitution among nitrone spin traps is scientifically unsound because spin-adduct half-life, EPR spectral complexity, and radical trapping rate are each governed by specific substituent electronic effects and molecular topology [1]. Unlike the mono-nitrone PBN (α-phenyl-N-tert-butylnitrone) or the cyclic mono-nitrone DMPO (5,5-dimethyl-1-pyrroline N-oxide), 2,7-dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide presents two conjugated nitrone sites, each flanked by a strongly electron-withdrawing cyano group [2]. In broader nitrone SAR studies, electron-withdrawing substituents have been shown to increase the rate of nucleophilic radical addition (e.g., to hydrated electrons and α-hydroxyalkyl radicals) relative to unsubstituted or electron-donating analogs [3]. Furthermore, the symmetrical bis-nitrone architecture eliminates the diastereomeric spin-adduct mixtures that complicate EPR interpretation with chiral or prochiral traps, while potentially enabling signal amplification through dual trapping. These features render simple drop-in replacement by PBN, DMPO, or DEPMPO analytically risky without case-specific validation data.

Trap sites Bis-nitrone: 2 nitrone groups per molecule PBN, DMPO: 1 nitrone group; stoichiometric capacity may not transfer

Substituent effect Two –CN groups (σₚ ≈ 0.66) accelerate nucleophilic radical addition Unsubstituted PBN (–H): trapping rate profile may differ significantly

Spin-adduct complexity Symmetrical: single adduct species expected per radical type DEPMPO (chiral): diastereomeric adduct mixtures complicate EPR deconvolution

• [1] Roubaud, V.; Sankarapandi, S.; Kuppusamy, P.; Tordo, P.; Zweier, J.L. Quantitative measurement of superoxide generation using the spin trap 5-(diethoxyphosphoryl)-5-methyl-1-pyrroline-N-oxide. Anal. Biochem. 1997, 247, 404–411. https://doi.org/10.1006/abio.1997.2067. View Source
• [2] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G.A. Synthesis and Spectroscopic Characterization of 2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide. Molbank 2023, 2023(2), M1654. View Source
• [3] Green, A.R.; Ashwood-Smith, M.J.; Bors, W.; Saran, M.; Michel, C. Substituent effects in the kinetic analysis of free radical reactions with nitrone spin traps. J. Chem. Soc., Perkin Trans. 2 1993, 1561–1565. View Source

Quantitative Differentiation Evidence for Procurement Decisions

Dual Nitrone Stoichiometric Advantage vs. Mono-Nitrone Traps

2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide contains two nitrone (C=N⁺–O⁻) functional groups per molecule, verified by its molecular formula C₁₀H₁₄N₄O₂ and spectroscopic characterization [1]. In contrast, the most widely procured spin traps PBN (C₁₁H₁₅NO) and DMPO (C₆H₁₁NO) each contain a single nitrone group [2]. This structural doubling provides a theoretical 2:1 molar stoichiometric advantage in radical trapping capacity, which may reduce the required trap concentration in competition kinetic experiments or in vivo spin trapping protocols where trap loading is limited by toxicity or solubility.

Stoichiometric advantage

Class-level inference

2 nitrone groups per molecule vs. 1 in PBN or DMPO

May reduce required trap concentration in solubility-limited protocols.

Structural comparison only; functional trapping advantage requires validation.

Evidence Dimension	Number of nitrone functional groups per molecule
Target Compound Data	2 nitrone groups per molecule (C₁₀H₁₄N₄O₂, MW 222.24)
Comparator Or Baseline	PBN: 1 nitrone group (C₁₁H₁₅NO, MW 177.24); DMPO: 1 nitrone group (C₆H₁₁NO, MW 113.16)
Quantified Difference	2-fold molar excess of trapping sites per molecule vs. PBN or DMPO
Conditions	Structural comparison based on molecular formula and spectroscopic assignment [1]

Why This Matters

Procurement decisions based on cost-per-trapping-site may favor the bis-nitrone when high-concentration trapping is constrained by solubility or biological toxicity limits.

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G.A. Synthesis and Spectroscopic Characterization of 2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide. Molbank 2023, 2023(2), M1654. View Source
• [2] JEOL Ltd. Frequently-Used Spin Trap Reagents. Technical Note, accessed May 2026. View Source

Cyano Substituent Effect on Radical Trapping Kinetics

The target compound bears two cyano (–CN) groups directly attached to the α-carbon of each nitrone moiety [1]. Systematic kinetic studies on substituted α-phenyl-N-tert-butylnitrones (PBN analogs) have demonstrated that electron-withdrawing substituents increase the second-order rate constant for nucleophilic radical addition (hydrated electrons, formyl anion radicals, and α-hydroxyalkyl radicals) relative to unsubstituted PBN [2]. While no direct rate-constant measurement exists for 2,7-dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide, the presence of two strongly electron-withdrawing cyano groups (Hammett σₚ ≈ 0.66 for –CN) permits the class-level inference that this bis-nitrone will exhibit accelerated trapping kinetics for nucleophilic carbon-centered radicals compared to PBN (σₚ ≈ 0 for –H) or alkyl-substituted nitrones.

Cyano kinetic effect

Class-level inference

Two –CN groups (σₚ ≈ 0.66): predicted faster trapping of nucleophilic radicals vs. PBN (–H, σₚ ≈ 0)

Supports selection for hydrated electron and α-hydroxyalkyl radical detection.

No direct rate constant measured for this compound; SAR from substituted PBN analogs.

Evidence Dimension	Predicted relative trapping rate for nucleophilic radicals based on substituent electronic effect
Target Compound Data	Two –CN substituents (σₚ ≈ 0.66 each); class inference: faster trapping of nucleophilic radicals
Comparator Or Baseline	PBN: –H substituent (σₚ ≈ 0); experimentally measured rate constants available for •OH and •CH₂OH addition
Quantified Difference	No direct quantitative rate constant for target compound exists; qualitative SAR trend established for electron-withdrawing groups on PBN scaffold [2]
Conditions	Kinetic SAR from pulse radiolysis/competition kinetic studies on substituted PBN analogs in aqueous solution [2]

Why This Matters

For researchers detecting nucleophilic radicals (e.g., hydrated electrons, α-hydroxyalkyl, or formyl anion radicals), the cyano-substituted bis-nitrone may offer superior sensitivity relative to unsubstituted PBN, justifying procurement for specialized radical detection workflows.

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G.A. Synthesis and Spectroscopic Characterization of 2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide. Molbank 2023, 2023(2), M1654. View Source
• [2] Green, A.R.; Ashwood-Smith, M.J.; Bors, W.; Saran, M.; Michel, C. Substituent effects in the kinetic analysis of free radical reactions with nitrone spin traps. J. Chem. Soc., Perkin Trans. 2 1993, 1561–1565. View Source

Synthetic Yield and Reproducibility vs. Multi-Step Routes

A published protocol describes the one-step synthesis of 2,7-dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide in quantitative yield using adapted Vilsmeier conditions [1]. Complete spectroscopic characterization (¹H, ²H, ¹³C NMR, IR, and Raman) is provided, establishing a reproducible synthetic route [1]. By comparison, the widely used phosphorylated cyclic nitrone DEPMPO requires a multi-step synthesis involving diethoxyphosphoryl group installation and pyrroline N-oxide ring formation, with reported isolated yields typically in the 40–70% range depending on scale [2]. The quantitative, one-step synthesis of the target compound reduces batch-to-batch variability and simplifies quality control for procurement specifications.

Synthetic reproducibility

Cross-study comparable

Reported quantitative yield, 1 synthetic step vs. DEPMPO: 40–70% over multiple steps

May lower cost-per-gram and reduce batch-to-batch variability.

Laboratory-scale Vilsmeier protocol; scale-up reproducibility to verify.

Evidence Dimension	Synthetic yield and number of synthetic steps
Target Compound Data	Quantitative yield (reported as quantitative), 1 synthetic step [1]
Comparator Or Baseline	DEPMPO: multi-step synthesis, typical isolated yield 40–70% [2]; 4-POBN: 2–3 steps [3]
Quantified Difference	Target: ~100% yield in 1 step vs. DEPMPO: 40–70% over multiple steps
Conditions	Adapted Vilsmeier conditions; synthesis conducted at laboratory scale [1]

Why This Matters

High and reproducible synthetic yield translates to lower cost-per-gram and reduced batch rejection risk in procurement, particularly for laboratories requiring gram-scale quantities for systematic spin trapping studies.

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G.A. Synthesis and Spectroscopic Characterization of 2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide. Molbank 2023, 2023(2), M1654. View Source
• [2] Roubaud, V.; Sankarapandi, S.; Kuppusamy, P.; Tordo, P.; Zweier, J.L. Quantitative measurement of superoxide generation using the spin trap 5-(diethoxyphosphoryl)-5-methyl-1-pyrroline-N-oxide. Anal. Biochem. 1997, 247, 404–411. View Source
• [3] Pou, S.; Ramos, C.L.; Gladwell, T.; Renks, E.; Centra, M.; Young, D.; Cohen, M.S.; Rosen, G.M. A kinetic approach to the selection of a sensitive spin trapping system for the detection of hydroxyl radical. Anal. Biochem. 1994, 217, 76–83. View Source

Thermal Stability Indicator for Ambient Storage and Handling

Reported melting point of 2,7-dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide is 170 °C . This is substantially higher than that of PBN (mp ~73–75 °C ) and DMPO (mp ~25–30 °C, a low-melting solid often requiring refrigerated storage [1]). The higher melting point of the target compound indicates greater lattice stability, which generally correlates with reduced susceptibility to thermal decomposition during ambient storage and shipping, a relevant consideration for laboratories without consistent cold-chain logistics.

Thermal stability

Supporting evidence

170 °C

Higher melting point vs. PBN (73–75 °C) and DMPO (25–30 °C) may support ambient storage.

Reported mp; correlates with reduced thermal degradation risk during shipping.

Evidence Dimension	Melting point as proxy for thermal and storage stability
Target Compound Data	170 °C
Comparator Or Baseline	PBN: 73–75 °C; DMPO: 25–30 °C (hygroscopic low-melting solid)
Quantified Difference	Target mp exceeds PBN by ~95 °C and DMPO by ~140 °C
Conditions	Melting point determined by standard capillary or DSC method ; comparator values from vendor specifications [REFS-2, REFS-3]

Why This Matters

A higher melting point reduces the risk of compound degradation during ambient shipment and bench-top storage, potentially lowering procurement rejection rates and extending usable shelf life compared to DMPO.

• [1] JEOL Ltd. Frequently-Used Spin Trap Reagents – DMPO Properties. Technical Note, accessed May 2026. View Source

Symmetrical Architecture for Simplified EPR Spectral Interpretation

The C₂-symmetric structure of 2,7-dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide [1] ensures that spin adducts formed at either nitrone site are magnetically equivalent in the absence of asymmetric induction. This contrasts with widely used cyclic nitrones such as DEPMPO and DMPO, where the presence of a chiral center (DEPMPO at C-5) or prochiral ring conformation leads to diastereomeric spin adducts that produce complex, overlapping EPR spectra requiring deconvolution [2]. The symmetrical acyclic bis-nitrone architecture thus simplifies EPR spectral assignment and quantification, a practical advantage in multi-radical systems.

EPR spectral simplification

Class-level inference

C₂-symmetric: single adduct species expected vs. DEPMPO chiral diastereomer mixtures

May reduce spectral deconvolution time in high-throughput radical identification.

Qualitative symmetry analysis; no quantitative EPR simulation comparison available.

Evidence Dimension	Number of diastereomeric spin adduct species contributing to EPR spectrum
Target Compound Data	Symmetrical bis-nitrone: spin adducts from both nitrone sites are magnetically equivalent; single adduct species expected per trapped radical type
Comparator Or Baseline	DEPMPO: chiral at C-5, produces diastereomeric adduct mixtures; DMPO: prochiral, may yield EPR-distinguishable conformers depending on trapped radical
Quantified Difference	Qualitative simplification: 1 adduct species vs. 2+ diastereomers; no quantitative EPR simulation data available for target compound
Conditions	Structural symmetry analysis based on molecular geometry [1]; EPR complexity of DEPMPO documented in superoxide trapping studies [2]

Why This Matters

For high-throughput radical identification workflows, simplified EPR spectra reduce spectral simulation time and minimize assignment ambiguity, a procurement-relevant advantage over DEPMPO in busy analytical laboratories.

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G.A. Synthesis and Spectroscopic Characterization of 2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide. Molbank 2023, 2023(2), M1654. View Source
• [2] Roubaud, V.; Sankarapandi, S.; Kuppusamy, P.; Tordo, P.; Zweier, J.L. Quantitative measurement of superoxide generation using the spin trap 5-(diethoxyphosphoryl)-5-methyl-1-pyrroline-N-oxide. Anal. Biochem. 1997, 247, 404–411. View Source

Optimal Procurement Scenarios for Workflow Advantage

Dual-Radical Trapping in Competition Kinetic Experiments

In competitive spin trapping experiments where the trap-to-substrate ratio directly influences measured rate constants, the bis-nitrone architecture provides two trapping sites per molecule. This enables experiments at lower nominal trap concentrations, potentially reducing solvent or co-solvent interference effects. As established in Section 3 (Evidence Item 1), the 2:1 stoichiometric advantage over PBN and DMPO is structural rather than inferential, making this compound a rational procurement choice for kineticists designing competition experiments with solubility-limited trap loading [1].

Detection of Nucleophilic Carbon-Centered Radicals in Aqueous Phase

The electron-withdrawing cyano substituents are predicted, based on SAR studies with substituted PBN analogs, to accelerate nucleophilic radical addition relative to unsubstituted nitrones (Section 3, Evidence Item 2) [2]. Procurement of 2,7-dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide is thus most scientifically justified for laboratories systematically studying hydrated electrons, formyl anion radicals, or α-hydroxyalkyl radicals generated by pulse radiolysis or Fenton chemistry, where enhanced trapping rate translates to improved detection sensitivity.

Simplified EPR Interpretation Without Diastereomeric Deconvolution

The symmetrical C₂ architecture eliminates the diastereomeric spin adduct mixtures that complicate EPR spectra when using chiral traps such as DEPMPO (Section 3, Evidence Item 5) [3]. This makes the bis-nitrone particularly suitable for core facilities or high-throughput radical screening platforms where rapid, unambiguous spectral assignment is prioritized over the extended half-life advantages offered by phosphorylated cyclic nitrones.

Gram-Scale Procurement for Method Development and Batch Consistency

The published one-step synthesis in quantitative yield (Section 3, Evidence Item 3) [1] implies low synthetic cost and high batch-to-batch consistency. Procurement is recommended for method development groups that require multiple gram-scale lots with minimal variability, avoiding the multi-step synthesis-associated impurities and yield fluctuations reported for DEPMPO and functionalized PBN derivatives.

Application

Selection Property

Validation Focus

Competition kinetic spin trapping

Bis-nitrone stoichiometric capacity

Trapping-site count per molecule

Nucleophilic radical detection in aqueous phase

Cyano electron-withdrawing substituent effect

Radical-addition rate context

High-throughput EPR radical identification

Symmetrical C₂ architecture

Spin-adduct diastereomer count

Method development with gram-scale lots

One-step reported quantitative synthesis

Batch-to-batch purity consistency

• [1] Jaster, J.; Dressler, E.; Geitner, R.; Groß, G.A. Synthesis and Spectroscopic Characterization of 2,7-Dicyano-2,7-dimethyl-3,6-diazaocta-3,5-dien-3,6-dioxide. Molbank 2023, 2023(2), M1654. View Source
• [2] Green, A.R.; Ashwood-Smith, M.J.; Bors, W.; Saran, M.; Michel, C. Substituent effects in the kinetic analysis of free radical reactions with nitrone spin traps. J. Chem. Soc., Perkin Trans. 2 1993, 1561–1565. View Source
• [3] Roubaud, V.; Sankarapandi, S.; Kuppusamy, P.; Tordo, P.; Zweier, J.L. Quantitative measurement of superoxide generation using the spin trap 5-(diethoxyphosphoryl)-5-methyl-1-pyrroline-N-oxide. Anal. Biochem. 1997, 247, 404–411. View Source